Cas no 98385-67-2 (L-Tryptophan,5-oxo-L-prolyl-L-leucyl-, methyl ester (9CI))

• Product name: L-Tryptophan,5-oxo-L-prolyl-L-leucyl-, methyl ester (9CI)
• CAS No: 98385-67-2
• MF: C₂₃H₃₀N₄O₅
• MW: 442.508105754852
• CID: 805285
• PubChem ID: 183802

L-Tryptophan,5-oxo-L-prolyl-L-leucyl-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Tryptophan,5-oxo-L-prolyl-L-leucyl-, methyl ester (9CI)
• methyl (2S)-3-(1H-indol-3-yl)-2-[[(2S)-4-methyl-2-[[(2S)-5-oxopyrrolidine-2-carbonyl]amino]pentanoyl]amino]propanoate
• pyroglutamyl-leucyl-tryptophan methyl ester
• Pol-509
• DTXSID70243563
• 98385-67-2
• L-Tryptophan, N-(N-(5-oxo-L-prolyl)-L-leucyl)-, methyl ester
• Pol 509
• Pglu-leu-trp-och3

• Inchi： InChI=1S/C23H30N4O5/c1-13(2)10-18(26-21(29)17-8-9-20(28)25-17)22(30)27-19(23(31)32-3)11-14-12-24-16-7-5-4-6-15(14)16/h4-7,12-13,17-19,24H,8-11H2,1-3H3,(H,25,28)(H,26,29)(H,27,30)/t17-,18-,19-/m0/s1
• InChI Key： JNUHDZHQZHCYSN-FHWLQOOXSA-N
• SMILES： CC(C)CC(C(=O)NC(CC1=CNC2=CC=CC=C21)C(=O)OC)NC(=O)C3CCC(=O)N3

Computed Properties

• Exact Mass: 442.22162007g/mol
• Monoisotopic Mass: 442.22162007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129Ų
• Surface Charge: 0
• XLogP3: 2.1
• Tautomer Count: 12